1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline

• Molecular Formula: C18H15N3S
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 1-benzylsulfanyl-5-methyl-[1,2,4]triazolo[4,3-a]quinoline
• InChI: InChI=1S/C18H15N3S/c1-13-11-17-19-20-18(22-12-14-7-3-2-4-8-14)21(17)16-10-6-5-9-15(13)16/h2-11H,12H2,1H3
• InChI Key: SXAPJUYHBRCTOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=NN=C(N2C3=CC=CC=C13)SCC4=CC=CC=C4

Description

1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline is a heterocyclic compound featuring a fused triazole and quinoline scaffold. The benzylthio (-S-benzyl) substituent at position 1 and the methyl group at position 5 modulate its physicochemical and pharmacological properties. This compound belongs to a broader class of 1,2,4-triazolo[4,3-a]quinoline derivatives, which have been investigated for their anticonvulsant, antibacterial, and antiproliferative activities .

Preparation Methods

The synthesis of 1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline typically involves the following steps:

Starting Materials: The synthesis begins with 4-chloro-1-methyl[1,2,4]triazolo[4,3-a]quinoline and thiourea.

Reaction Conditions: The mixture of these starting materials is refluxed in absolute ethanol for several hours.

Industrial Production: Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The benzylthio group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions: Typical reagents include acids, bases, and solvents like ethanol or dichloromethane. Reaction conditions vary depending on the desired transformation.

Major Products: The major products formed depend on the type of reaction. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups.

Scientific Research Applications

1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound exhibits biological activities such as antimicrobial, antiviral, and anticancer properties.

Medicine: It is being investigated for its potential therapeutic applications, including as an anticancer agent.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical reactions.

Mechanism of Action

The mechanism of action of 1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline involves:

Molecular Targets: The compound targets specific enzymes and receptors in biological systems.

Pathways Involved: It interferes with cellular pathways such as signal transduction and gene expression, leading to its biological effects.

Comparison with Similar Compounds

Key Observations:

• Position 5 Substituents : Methyl groups at position 5 (common in anticonvulsant derivatives) reduce metabolic degradation compared to alkoxy groups (e.g., 5-OCH₃), which may explain the superior in vivo stability of methyl-substituted analogs .
• Position 7 Modifications: Nitro or amino groups at position 7 (e.g., 7-NO₂ in ) correlate with antibacterial activity, likely due to enhanced redox interactions with bacterial enzymes .

Pharmacological Activity Comparison

Anticonvulsant Activity:

• 5-Alkoxy Derivatives : 5-Methoxy and 5-ethoxy derivatives exhibit potent anticonvulsant effects in maximal electroshock (MES) tests, with ED₅₀ values ranging from 25–40 mg/kg. These substituents likely enhance GABAergic transmission .
• 1-(Benzylthio)-5-methyl Analog : While direct data is unavailable, structural similarity to 5-methyl derivatives suggests comparable or superior activity due to the thioether’s electron-withdrawing effects, which may stabilize receptor binding .

Antibacterial Activity:

• Nitro-Substituted Analogs : 7-Nitro derivatives (e.g., 5-methyl-7-nitro-1-phenyl) show broad-spectrum antibacterial activity, with MIC values as low as 12.5 µg/mL against Staphylococcus aureus .
• Benzylthio Derivatives : The benzylthio group may mimic disulfide bonds in bacterial proteins, disrupting redox homeostasis. However, this hypothesis requires experimental validation .

Physicochemical Properties

• Metabolic Stability : Methyl groups at positions 1 and 5 reduce oxidative metabolism compared to alkoxy or nitro-substituted derivatives, as shown in microsomal stability assays .

Biological Activity

1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline is a compound belonging to the triazole class, which has garnered attention for its diverse biological activities. This article examines its synthesis, biological activity—including antibacterial and anticancer properties—and structure-activity relationships (SAR).

Synthesis

The synthesis of 1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline typically involves multi-step reactions starting from readily available precursors. The process often includes the formation of the triazole ring followed by the introduction of the benzylthio group.

Antibacterial Activity

Research indicates that derivatives of benzylthio compounds exhibit significant antibacterial properties. For instance, studies have shown that certain benzylthio derivatives demonstrate high activity against Gram-positive bacteria such as Staphylococcus aureus and Staphylococcus epidermidis, often surpassing the efficacy of standard antibiotics like norfloxacin and ciprofloxacin .

Compound	Activity Against Gram-Positive Bacteria	Reference
1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline	High
Norfloxacin	Moderate
Ciprofloxacin	Moderate

Anticancer Activity

Recent studies have demonstrated that 1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline and its derivatives show promising anticancer activity. For example, a series of related compounds were tested against various cancer cell lines including MCF-7 (breast cancer), HepG2 (liver cancer), A549 (lung cancer), and HeLa (cervical cancer) cells. The results indicated that many derivatives significantly inhibited cell proliferation, with some compounds exhibiting IC50 values lower than those of established chemotherapeutics like sorafenib.

Compound	Cell Line	IC50 (µM)	Reference
1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline	HeLa	0.37
Sorafenib	HeLa	7.91

Flow cytometry analysis revealed that these compounds induce apoptosis in cancer cells and arrest the cell cycle at the sub-G1 phase, indicating their potential as effective anticancer agents.

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications on the benzyl group and the triazole core significantly influence biological activity. The presence of electron-withdrawing groups on the benzyl moiety enhances antibacterial and anticancer properties. For instance:

• Substituents : Fluorine and chlorine substituents on the benzyl group were associated with increased potency against cancer cells.
• Core Structure : Variations in the triazole ring structure also impacted efficacy; for example, different substitutions at the 5-position of triazole were found to modulate activity levels significantly.

Case Studies

Several case studies highlight the effectiveness of 1-(Benzylthio)-5-methyl[1,2,4]triazolo[4,3-a]quinoline in preclinical settings:

• Antibacterial Efficacy : In vitro studies demonstrated that this compound exhibited a broad spectrum of activity against both Gram-positive and Gram-negative bacteria.
• Cytotoxicity in Cancer Models : In vivo models showed significant tumor reduction when treated with this compound compared to control groups.